Cas no 2758000-58-5 (1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride)

• Product Name: 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride
• CAS No: 2758000-58-5
• MF: C₁₀H₂₁Cl₂N₃O
• MW: 270.199240446091
• CID: 6503273
• PubChem ID: 165994895
• Update Time: 2025-05-21

1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2758000-58-5
• EN300-37332478
• 1-(piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride
• 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride

• Inchi： 1S/C10H19N3O.2ClH/c11-9(14)10(3-1-2-4-10)13-7-5-12-6-8-13;;/h12H,1-8H2,(H2,11,14);2*1H
• InChI Key： ITWBRCIELWQFAX-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C(C1(CCCC1)N1CCNCC1)N

Computed Properties

• Exact Mass: 269.1061677g/mol
• Monoisotopic Mass: 269.1061677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride

Research Brief on 1-(Piperazin-1-yl)cyclopentane-1-carboxamide Dihydrochloride (CAS: 2758000-58-5): Recent Advances and Applications

1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride (CAS: 2758000-58-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperazine and cyclopentane moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the development of novel therapeutics.

The synthesis of 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride has been optimized to achieve high yield and purity, as reported in recent literature. The compound's structural features, including the piperazine ring, contribute to its ability to interact with biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a modulator of neurotransmitter receptors, with preliminary data suggesting activity at serotonin and dopamine receptors. These findings position the compound as a candidate for further investigation in neuropsychiatric disorders.

In addition to its CNS activity, recent studies have investigated the compound's pharmacokinetic properties. The dihydrochloride salt form enhances its solubility and bioavailability, making it suitable for oral administration. Preclinical studies have demonstrated favorable absorption and distribution profiles, with minimal off-target effects. These characteristics are critical for advancing the compound into clinical trials, particularly for indications such as anxiety, depression, and cognitive disorders.

Another area of interest is the compound's potential application in oncology. Preliminary in vitro studies have shown that 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride exhibits cytotoxic effects on certain cancer cell lines, possibly through modulation of cell cycle regulators. While the exact mechanism remains under investigation, these findings open new avenues for exploring its use as an adjunct therapy in combination with existing anticancer agents.

Despite these promising results, challenges remain in the development of 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride. Further studies are needed to elucidate its precise mechanism of action, optimize dosing regimens, and assess long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its translation from bench to bedside.

In conclusion, 1-(Piperazin-1-yl)cyclopentane-1-carboxamide dihydrochloride represents a versatile compound with potential applications in CNS disorders and oncology. Its unique chemical structure and favorable pharmacokinetic properties make it a valuable candidate for further research. Continued exploration of its therapeutic potential will likely yield significant contributions to the field of chemical biology and drug development.